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Compound of Interest

Compound Name: Azide-PEG4-Tos

Cat. No.: B605796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety considerations and handling precautions

for Azide-PEG4-Tos (CAS No. 168640-82-2). Due to the presence of an azide functional

group, this compound requires careful management in a laboratory setting to mitigate potential

hazards. This document outlines the known properties, potential hazards, and recommended

safety protocols for the use of Azide-PEG4-Tos in research and development.

Compound Identification and Properties
Azide-PEG4-Tos is a heterobifunctional crosslinker containing an azide group and a tosyl

group, connected by a four-unit polyethylene glycol (PEG) spacer.[1] The azide allows for

reaction via click chemistry, while the tosyl group is a good leaving group for nucleophilic

substitution.[1] The PEG spacer enhances the compound's solubility in aqueous media.[1]
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Property Value Source

CAS Number 168640-82-2 [1][2]

Molecular Formula C15H23N3O6S

Molecular Weight 373.4 g/mol

Purity Typically >95%

Solubility Soluble in DMSO, DCM, DMF

Storage Store at -20°C

Hazard Identification and Stability Assessment
The primary hazard associated with Azide-PEG4-Tos stems from its azide functional group.

Organic azides are energetic materials and can be sensitive to heat, shock, friction, and light,

potentially leading to explosive decomposition.

Stability Assessment of Azide-PEG4-Tos:

Two common guidelines for assessing the stability of organic azides are the Carbon to Nitrogen

(C/N) ratio and the "Rule of Six".

Carbon to Nitrogen Ratio (C/N): For Azide-PEG4-Tos (C15H23N3O6S), the C/N ratio is 15/3

= 5. A general guideline suggests that the number of nitrogen atoms should not exceed the

number of carbon atoms. With a C/N ratio of 5, Azide-PEG4-Tos is considered relatively

stable for an organic azide.

Rule of Six: This rule suggests that there should be at least six carbon atoms for every

energetic functional group (like an azide). In Azide-PEG4-Tos, there are 15 carbons to one

azide group, which satisfies this rule and indicates a good dilution of the energetic group,

rendering the compound relatively safe to handle with appropriate precautions.

Despite its relative stability, it is crucial to treat Azide-PEG4-Tos as a potentially hazardous

material and follow all recommended safety protocols.
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Handling Precautions and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when working with Azide-PEG4-Tos to

minimize risks.

Engineering Controls:

Always handle Azide-PEG4-Tos in a well-ventilated chemical fume hood.

Use a blast shield, especially when working with quantities greater than a few hundred

milligrams or when heating the compound.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn.

Hand Protection: Wear nitrile gloves. Inspect gloves for any signs of degradation or puncture

before use.

Skin and Body Protection: A lab coat must be worn.

General Handling Practices:

Avoid contact with skin and eyes.

Do not breathe dust or vapors.

Use the smallest amount of the azide necessary for the experiment.

Do not use metal spatulas or other metal utensils to handle the compound, as this can lead

to the formation of highly sensitive metal azides. Use plastic or ceramic spatulas instead.

Avoid grinding or subjecting the solid material to friction or shock.

Do not work alone when handling azides.

Experimental Workflow for Handling Azide-PEG4-Tos
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Preparation Handling Cleanup & Disposal

Review SDS and
Internal SOPs

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Proceed if understood Prepare Fume Hood
with Blast Shield

Weigh Azide-PEG4-Tos
(Use non-metal spatula)

Perform Reaction
in Hood

Quench Unreacted Azide
(if applicable)

Dispose of Waste in
Designated Azide Waste Container Clean Work Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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